5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C23H25ClN2O4S
• Molecular Weight: 461 g/mol
• IUPAC Name: (5Z)-5-[(2-chloro-4-ethoxy-5-methoxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H25ClN2O4S/c1-5-26-22(27)21(13-15-12-19(28-4)20(30-7-3)14-18(15)24)31-23(26)25-16-8-10-17(11-9-16)29-6-2/h8-14H,5-7H2,1-4H3/b21-13-,25-23?
• InChI Key: MKUUFMIRZDUYEZ-NZBFAAGASA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2Cl)OCC)OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2Cl)OCC)OC)SC1=NC3=CC=C(C=C3)OCC

Description

5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, also known as CEMB, is a synthetic compound that has gained significant attention in the scientific community for its potential applications in various fields.

Scientific Research Applications

5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields, including cancer research, antimicrobial activity, and anti-inflammatory properties. In cancer research, 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Additionally, 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has demonstrated potent antimicrobial activity against various gram-positive and gram-negative bacteria, as well as anti-inflammatory properties that could be useful in the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth, proliferation, and survival. 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell growth and proliferation, and the modulation of immune responses. In cancer cells, 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to induce apoptosis by activating caspase-3 and caspase-9, which are enzymes that play a crucial role in the apoptotic process. Additionally, 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments is its potent activity against cancer cells and various bacteria. Additionally, 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has shown promising results in anti-inflammatory studies, which could be useful in the development of new treatments for inflammatory diseases. However, one of the limitations of using 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the study of 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, including the development of new analogs with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one and its potential applications in other fields, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion
In conclusion, 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a synthetic compound that has shown promising results in various scientific research applications, including cancer research, antimicrobial activity, and anti-inflammatory properties. The synthesis of 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one involves the reaction of 2-chloro-4-ethoxy-5-methoxybenzaldehyde and 4-ethoxyaniline in ethanol under reflux conditions, followed by treatment with thiosemicarbazide and acetic acid. The mechanism of action of 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one involves the inhibition of various enzymes and signaling pathways that are involved in cell growth, proliferation, and survival. 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell growth and proliferation, and the modulation of immune responses. While there are some limitations to using 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments, there are several future directions for the study of this compound, including the development of new analogs with improved solubility and bioavailability.

Synthesis Methods

The synthesis of 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one involves the reaction of 2-chloro-4-ethoxy-5-methoxybenzaldehyde and 4-ethoxyaniline in ethanol under reflux conditions. The product is then treated with thiosemicarbazide and acetic acid to yield 5-(2-Chloro-4-ethoxy-5-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. The purity of the compound can be improved through recrystallization using ethanol.